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Compound of Interest

Compound Name: 4-lodo-2-nitrotoluene

Cat. No.: B1329957

An In-Depth Technical Guide to 4-lodo-2-
nitrotoluene

This guide serves as a comprehensive resource for researchers, scientists, and professionals
in drug development, providing key technical data and methodologies related to 4-lodo-2-
nitrotoluene.

Core Chemical Properties

4-lodo-2-nitrotoluene is a substituted aromatic compound with the chemical formula
C7H6INO2. It is also known by its IUPAC name, 4-iodo-1-methyl-2-nitrobenzene.[1][2][3] This
compound is of interest in various chemical syntheses.

A summary of its key identifiers and properties is presented in the table below for quick
reference.
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Identifier Value

CAS Number 41252-97-5[1][2][3][4][5]

Molecular Weight 263.03 g/mol [1][4][6]

Molecular Formula C7HG6INO2[2][3][4][5][6]
QLMRDNPXYNJQMQ-UHFFFAOYSA-N[2][3][4]

INChl Key
[6]

SMILES CC1=CC=C(I)C=C1--INVALID-LINK--=0I[2][3][6]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 4-lodo-2-nitrotoluene are
not extensively available in the provided search results, a common application has been
identified.

Application in Synthesis:

4-lodo-2-nitrotoluene is utilized as a reactant in the synthesis of 3-(4-methyl-3-nitro-
phenyl)-1H-indole.[5] This reaction is typically carried out at a controlled temperature of 40°C.
[5] Further research into specific reaction conditions, such as solvents, catalysts, and reaction
times, would be necessary for replication.

Analytical Method:

A reverse-phase high-performance liquid chromatography (RP-HPLC) method can be
employed for the analysis of 4-lodo-2-nitrotoluene.[4] The mobile phase for this separation
consists of acetonitrile (MeCN), water, and phosphoric acid.[4] For applications compatible with
mass spectrometry (MS), formic acid should be used as a substitute for phosphoric acid.[4]
This method is scalable and can be adapted for preparative separation to isolate impurities.[4]

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow from the starting material, 4-lodo-2-
nitrotoluene, to its application in a chemical synthesis and subsequent analysis of the product.
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Caption: Synthetic workflow from 4-lodo-2-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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